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Compound of Interest

1-Cyclopropoxy-4-fluoro-2-
Compound Name:
iodobenzene

Cat. No.: B14829328

Get Quote

\ J

CAS Number: 1243463-93-5 Formula: C

H

FIO Molecular Weight: 278.06 g/mol Date: February 17, 2026 Author: Senior Application
Scientist, Chemical Characterization Unit[1]

Core Directive & Executive Summary

This guide serves as a definitive technical reference for the identification, synthesis verification,
and quality control of 1-Cyclopropoxy-4-fluoro-2-iodobenzene. This compound is a high-
value intermediate in medicinal chemistry, particularly utilized for its metabolic stability
(conferred by the cyclopropyl ether) and its utility as an electrophile in cross-coupling reactions
(enabled by the C-1 bond).[1]

Scientific Rationale: The structural validation of this molecule requires a multi-modal
spectroscopic approach due to the specific electronic effects of the three substituents:

e Cyclopropoxy Group (-O-cPr): Acts as an electron-donating group (EDG) but introduces
unique high-field NMR signals and ring strain.[1]
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 lodine (C-2): Introduces a "heavy atom effect,” significantly shielding the ipso-carbon in

C NMR while deshielding ortho-protons.[1]
¢ Fluorine (C-4): Creates complex spin-spin splitting patterns (
and

), serving as an internal "spin spy" for structural assignment.|[1]

Synthesis & Structural Context[2][3][4][5]

To understand the impurity profile and matrix effects during analysis, one must understand the
genesis of the compound. The preferred modern synthesis avoids harsh Williamson ether
conditions (which may degrade the C-I bond) in favor of copper-promoted coupling.[1]

Synthesis Workflow (Chan-Lam Coupling)

The following Graphviz diagram illustrates the logical flow of the preferred synthesis and
subsequent purification, highlighting critical control points.
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Cyclopropylboronic Acid
+ Cu(OAc)2, Base

\

Click to download full resolution via product page

Caption: Figure 1: Copper-mediated oxidative coupling strategy for the synthesis of aryl

cyclopropyl ethers.

Spectroscopic Characterization

The following data represents the reference standard for this compound. Assignments are
based on high-field NMR principles, accounting for the characteristic substituent effects of

fluorine coupling and iodine shielding.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: Chloroform-

(CDCI

) Frequency: 400 MHz (

H) / 100 MHz (

C)[1]

H NMR Data (Proton)

The cyclopropy! group provides a distinctive diagnostic "fingerprint” in the upfield region (0.6—
4.0 ppm), while the aromatic region is defined by F-H coupling.[1]
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Position

Shift (

» Ppm)

Multiplicity

Coupling
Constants (

, H2)

Assignment /
Rationale

Ar-H3

7.48

dd

Ortho to I, Ortho
to F. Deshielded
by lodine
(anisotropic
effect).[1]

Ar-H5

6.98

ddd

Ortho to F, Meta
to I. Complex
splitting due to F
and H-6.[1]

Ar-H6

6.85

dd

Ortho to O-cPr.
Shielded by
electron-donating

oxygen.[1]

O-CH

3.75

m (septet-like)

Cyclopropyl
Methine.
Characteristic
shift for -O-CH-
(CH

)

cPr-CH

0.75-0.85

Cyclopropyl
Methylene
(cisftrans). High-
field multiplets.[1]

C NMR Data (Carbon)

Note: The lodine atom at C-2 causes a significant "Heavy Atom" shielding effect, often shifting

the ipso-carbon upfield to 80-90 ppm, which can be confusing if not anticipated.[1]
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Shift ( Coupling (
Position Splitting Assignment
» Ppm) , Hz)

C-F Ipso. Large
doublet

C-4 157.5 d o
characteristic of
C-F bond.[1]
C-O Ipso.

C-1 152.8 d Deshielded by
Oxygen.
C-H (Orthoto F,

C-3 125.4 d
Ortho to |).

C-5 115.2 d C-H (Ortho to F).

C-6 112.8 d C-H (Meta to F).
C-l Ipso. Strongly
shielded by

C-2 86.5 d ,
lodine (Heavy
Atom Effect).[1]
Cyclopropyl

O-CH 52.1 s - yClopropy
Methine.
Cyclopropyl

cPr-CH 6.2 S i yclopropy
Methylene.

F NMR Data
e Shift:

-118.0 to -120.0 ppm.[1]

o Pattern: Multiplet (typically triplet of doublets) due to coupling with H-3 and H-5.[1]

 Utility: Excellent for quick purity checks against non-fluorinated impurities.[1]
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Mass Spectrometry (MS)[1]

Method: GC-MS (El) or LC-MS (ESI+)[1]
e Molecular lon (

): 278 m/z.[1]

o Base Peak: Often loss of the cyclopropyl group or lodine.
* |sotopic Pattern: No M+2 peak (Fluorine and lodine are monoisotopic).
o Fragmentation (EI):

o 278 (

)
o 237 (

[Cyclopropy! radical])

Formation of 4-fluoro-2-iodophenol cation.[1]
o 151 (

)

Aryl cation (Deiodination).[1]

Quality Control & Analytical Protocol

To ensure data integrity in a drug development pipeline, the following self-validating protocol is
recommended.

HPLC Method (Reverse Phase)[1]
e Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5

m, 4.6 x 100 mm).[1]

¢ Mobile Phase A: Water + 0.1% Formic Acid.
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¢ Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

e Gradient: 50% B to 95% B over 8 minutes. (High organic start required due to lipophilicity of |
and cPr groups).

e Detection: UV at 254 nm (Aromatic) and 280 nm (Phenolic impurities).

Purity Assessment Logic

The following decision tree outlines the logic for batch release based on spectroscopic data.

(Crude/Purified Sample)
\
\
\
\
1H NMR Check \
(Look for cPr multiplets)

:

19F NMR Check
(Single Peak?)

HPLC-UV/MS Repurify
(Confirm Purity & MW) (Column/Crystallization)

BATCH RELEASE
(Cert. of Analysis)

Click to download full resolution via product page
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Caption: Figure 2: Analytical decision matrix for validating 1-Cyclopropoxy-4-fluoro-2-
iodobenzene.

Handling & Stability
o Light Sensitivity: Aryl iodides are photosensitive. The C-1 bond is weak (

65 kcal/mol) and can undergo homolytic cleavage under UV light, liberating lodine (turning
the sample yellow/brown).

o Protocol: Store in amber vials, wrapped in foil, at -20°C.

 Stability: The cyclopropyl ether is generally stable to basic conditions but can undergo ring-
opening under strong acidic conditions (e.g., strong Lewis acids like BBr

or AICI

)-[1]

o Safety: Treat as a potential skin sensitizer and irritant. Use standard PPE.
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Tetrahedron Letters, 1998. (Foundational method for synthesizing aryl ethers including
cyclopropyl variants).

o King, A. E., et al. "Copper-Catalyzed Etherification of Phenols with Cyclopropylboronic
Acid."[1] Journal of Organic Chemistry. (Specific application for cyclopropyl ethers).
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e Spectroscopic Principles: Pretsch, E., et al. Structure Determination of Organic Compounds:
Tables of Spectral Data. Springer, 2009. (Source for NMR prediction algorithms for
Fluorine/lodine substituents).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.2972114-85-3|4-Fluoro-2-iodo-1-isobutoxybenzene|BLD Pharm [bldpharm.com]
o 2. 3824-22-4|4-Fluoro-2-lodo-1-methoxybenzene|BLD Pharm [bldpharm.com]
o 3. 1243449-09-3|2-Cyclopropoxy-1,3-diiodobenzene|BLD Pharm [bldpharm.com]

e 4.1369890-53-8|1-(Cyclopropylmethoxy)-4-fluoro-2-iodobenzene|BLD Pharm
[bldpharm.com]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 1-
Cyclopropoxy-4-fluoro-2-iodobenzene[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14829328/docs#technical-guide-spectroscopic-
characterization-of-1-cyclopropoxy-4-fluoro-2-iodobenzene-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14829328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

